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Compound of Interest

5-Ethoxy-6-methoxy-8-
Compound Name:
nitroquinoline

cat. No.: B8505225

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological activities of 5-Ethoxy-6-methoxy-8-nitroquinoline and its closely
related analogs, 5-methoxy-8-nitroquinoline and 6-methoxy-8-nitroquinoline. Given the limited
publicly available data on 5-Ethoxy-6-methoxy-8-nitroquinoline, this guide leverages detailed
information on its structural analogs to provide a valuable comparative resource for research
and development.

Chemical Identity and Properties

While specific experimental data for 5-Ethoxy-6-methoxy-8-nitroquinoline is not extensively
documented, its identity as a synthetic nitroquinoline derivative is established.[1] In contrast, its
methoxy analogs are well-characterized.

IUPAC Name: 5-Ethoxy-6-methoxy-8-nitroquinoline
Synonyms: Not commonly available.
Closely Related Analogs:

* 5-methoxy-8-nitroquinoline: A well-characterized nitroquinoline derivative.
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e 6-methoxy-8-nitroquinoline: Another well-characterized isomer with documented synthetic
procedures and properties.

The structural similarities between these compounds suggest that their physicochemical
properties and biological activities may share common features, making the study of the
methoxy analogs highly relevant.

Quantitative Data

The following table summarizes the available quantitative data for 5-Ethoxy-6-methoxy-8-
nitroquinoline and its methoxy analogs for comparative analysis.

5-Ethoxy-6-

5-methoxy-8-
Property methoxy-8-

6-methoxy-8-

nitroquinoline nitroquinoline

nitroquinoline

Molecular Formula C12H12N204 C10HsN20s3 C10HsN20s3

Molecular Weight 248.23 g/mol 204.18 g/mol 204.18 g/mol

CAS Number Not available 36020-53-8 85-81-4

Appearance Not specified Not specified White to light yellow
powder

Melting Point Not specified Not specified 158-160 °C

Boiling Point Not specified Not specified Not available

Solubility Not specified Not specified Soluble in chloroform

Synthesis and Experimental Protocols

The synthesis of 5-Ethoxy-6-methoxy-8-nitroquinoline is described as a multi-step process.
[1] A common route for synthesizing nitroquinolines is the Skraup synthesis, which involves the
reaction of an aniline derivative with glycerol, an oxidizing agent, and sulfuric acid.

Representative Experimental Protocol: Synthesis of 6-
methoxy-8-nitroquinoline
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The following protocol is a well-documented example of a Skraup reaction for the synthesis of
a related nitroquinoline.

Materials:

e 3-nitro-4-aminoanisole

e Glycerol

o Arsenic oxide (Asz205)

o Concentrated sulfuric acid (H2SOa)
e Methanol

e Chloroform

o Decolorizing carbon

Procedure:

e Aslurry is prepared by mixing arsenic oxide, 3-nitro-4-aminoanisole, and glycerol in a three-
necked round-bottomed flask equipped with a mechanical stirrer.

o Concentrated sulfuric acid is added dropwise to the mixture over 30-45 minutes, allowing the
temperature to rise to 65-70°C.

e The flask is then fitted for vacuum distillation, and the mixture is heated to 105-110°C to
remove water.

o After the removal of water, the reaction mixture is cooled, and more sulfuric acid is added.
e The mixture is then heated to 135-140°C for 7 hours.

 After cooling, the reaction mixture is poured into a solution of sodium hydroxide to neutralize
the acid and precipitate the crude product.

e The crude product is collected by filtration, washed with water, and then with methanol.
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e The product is purified by dissolving in hot chloroform, treating with decolorizing carbon, and
recrystallizing.

Yield: 65-76%

Biological Activities and Signaling Pathways

Nitroquinoline derivatives are a class of heterocyclic compounds known for their broad range of
biological activities, including anticancer and antimicrobial properties.[2] While specific
pathways for 5-Ethoxy-6-methoxy-8-nitroquinoline have not been elucidated, the general
activities of nitroquinolines provide a strong basis for potential research directions.

Potential Signaling Pathways and Mechanisms of Action

The biological effects of nitroquinolines are often attributed to their ability to induce cellular
stress and interfere with key biological processes. The diagram below illustrates the potential
mechanisms of action for nitroquinoline compounds based on current research.
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Caption: Potential mechanisms of action for nitroquinoline compounds.
Nitroquinolines may exert their cytotoxic effects through several mechanisms:

o Generation of Reactive Oxygen Species (ROS): The presence of the nitro group can lead to
the production of ROS within the cell, inducing oxidative stress and subsequent apoptosis.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.wisdomlib.org/science/journal/world-journal-of-pharmaceutical-research/d/doc1377825.html
https://www.benchchem.com/product/b8505225?utm_src=pdf-body
https://www.benchchem.com/product/b8505225?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8505225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 DNA Damage: Some nitroquinoline derivatives have been shown to interact with DNA,
causing damage and disrupting cellular replication.

» Enzyme Inhibition: These compounds can also act as inhibitors of key enzymes involved in
cell signaling and proliferation, such as the Epidermal Growth Factor Receptor (EGFR).

The culmination of these effects can lead to programmed cell death, or apoptosis, making
nitroquinolines a subject of interest in the development of novel anticancer and antimicrobial
therapies.[3][4][5]

Conclusion

While 5-Ethoxy-6-methoxy-8-nitroquinoline itself remains a compound with limited available
data, the comprehensive information on its close analogs, 5-methoxy-8-nitroquinoline and 6-
methoxy-8-nitroquinoline, provides a solid foundation for further investigation. The established
synthetic routes and the known biological activities of the broader nitroquinoline class suggest
that 5-Ethoxy-6-methoxy-8-nitroquinoline holds potential for further research, particularly in
the fields of medicinal chemistry and drug discovery. This guide serves as a starting point for
researchers and scientists interested in exploring the therapeutic potential of this and related
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxy-8-nitroquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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